Cas no 1261836-23-0 (Methyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate)

• Product Name: Methyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate
• CAS No: 1261836-23-0
• MF: C₁₂H₁₄F₂O₃
• MW: 244.234570980072
• CID: 4985702
• Update Time: 2025-06-11

Methyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate

• Inchi： 1S/C12H14F2O3/c1-16-9-5-3-4-8(11(9)12(13)14)6-7-10(15)17-2/h3-5,12H,6-7H2,1-2H3
• InChI Key： CHTCFGGAUXPJGX-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1CCC(=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 246
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5

Additional information on Methyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate

Methyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate (CAS No. 1261836-23-0): A Comprehensive Overview

Methyl 3-(2'-(difluoromethyl-3'-methoxyphenyl)propionate) is a sophisticated organic compound characterized by its unique structural and chemical properties. With a CAS number of 1261836-23-0, this compound has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and synthetic chemistry. The presence of both difluoromethyl and methoxyphenyl substituents makes it a particularly intriguing molecule for researchers exploring novel therapeutic agents.

The structural framework of Methyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate consists of a propionic acid ester linked to a phenyl ring that is modified at the 2' position by a difluoromethyl group and at the 3' position by a methoxyphenyl moiety. This configuration imparts distinct electronic and steric properties to the molecule, which are critical for its biological activity and reactivity. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates, making it a valuable feature in medicinal chemistry.

In recent years, there has been a surge in research focused on the development of novel compounds with enhanced pharmacological properties. Methyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate has emerged as a promising candidate in this domain, primarily due to its potential role as an intermediate in the synthesis of biologically active molecules. Its unique structural features have prompted investigations into its applications as a building block for more complex pharmacophores.

The compound's chemical properties make it particularly suitable for use in synthetic organic chemistry, where it can serve as a precursor for the preparation of more intricate molecules. The ester functionality of Methyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate allows for further derivatization via hydrolysis or transesterification reactions, providing chemists with versatile synthetic pathways. Additionally, the presence of both electron-withdrawing and electron-donating groups on the phenyl ring enhances its reactivity in various chemical transformations.

One of the most compelling aspects of Methyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate is its potential biological activity. Preliminary studies have suggested that derivatives of this compound may exhibit desirable pharmacological effects, making it an attractive scaffold for drug discovery efforts. The combination of the difluoromethyl and methoxyphenyl groups is particularly noteworthy, as these motifs are frequently found in approved drugs due to their ability to modulate biological targets effectively.

The pharmaceutical industry has long recognized the importance of structural diversity in drug design, and compounds like Methyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate offer a rich source of novel molecular structures. Researchers are exploring its potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The compound's ability to interact with multiple biological pathways makes it a versatile tool for developing next-generation therapeutics.

In addition to its pharmaceutical applications, Methyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate has shown promise in materials science research. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of advanced materials with tailored functionalities. For instance, researchers have investigated its role in the development of liquid crystals and organic semiconductors, where its molecular structure contributes to enhanced stability and performance.

The synthesis of Methyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate involves multi-step organic reactions that highlight the compound's complexity. Key synthetic strategies include cross-coupling reactions, functional group transformations, and protective group chemistry. These methodologies require precise control over reaction conditions to ensure high yields and purity. The challenge lies in optimizing these processes while maintaining the integrity of the delicate functional groups present in the molecule.

Ongoing research efforts are focused on refining synthetic routes to improve accessibility and scalability. Advances in catalytic systems and green chemistry principles have enabled more efficient production methods, reducing waste and energy consumption. These innovations are crucial for translating laboratory discoveries into commercially viable products.

The safety profile of Methyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate is another critical consideration in its application across various fields. Extensive characterization studies have been conducted to assess its physicochemical properties, including solubility, stability, and toxicity profiles. These data are essential for ensuring safe handling procedures during synthesis and application.

In conclusion, Methyl 3-(2'-(difluoromethyl)-3'-methoxyphenyl)propionate (CAS No. 1261836-23-0) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features offer numerous opportunities for innovation across multiple disciplines. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in shaping the future of drug development and material science.